Cas no 98071-28-4 (Pentanal, 4-nitro-)

• Product Name: Pentanal, 4-nitro-
• CAS No: 98071-28-4
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 750753
• PubChem ID: 11083918
• Update Time: 2025-04-19

Pentanal, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 4-nitro-
• 4-nitropentanal
• DTXSID60454525
• SCHEMBL9800376
• 98071-28-4

• Inchi： 1S/C5H9NO3/c1-5(6(8)9)3-2-4-7/h4-5H,2-3H2,1H3
• InChI Key： STYTXJBJCAJHAV-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)CCC=O)=O

Computed Properties

• Exact Mass: 131.058243149g/mol
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.9Ų